2-(2-Bromoacetamido)benzoic acid

A solution of anthranilic acid (50 g, 364.6 mmol) in a mixture of anhydrous DMF (125 mL) and dioxane (125 mL) in a 1 L morton flask equipped with a mechanical stirrer and a constant addition funnel was cooled with an ice-bath to 0° C. Distilled bromoacetyl bromide (73.6 g, 31.77 mL, 364.6 mmol) was added dropwise keeping the internal temperature between 0°-1.5° C. over a 2.5 h period. After the addition was completed, the ice-bath was removed and stirring was continued for 5 h at ft. The reaction mixture was cooled in an ice-bath and water (300 mL) was slowly added. A white precipitate formed, which was filtered, washed sequentially with 5% HBr solution (500 mL) and water (500 mL), and then dried in a vacuum desiccator. Further drying in a vacuum oven at 60° C. afforded 82.61 g (87.8%) of the title compound as a white powder: mp 164.6°-167.6° C. (lit. 165.5°-172° C. (Hoffman LaRoche U.S. Pat. No. 3,244,698)); 1H NMR (DMSO-d6) δ13.7 (bs, 1H), 11.60 (s, 1H), 8.44 (d, J=8.0, 1H), 8.00 (dd, J=8.0, J=1.6, 1H), 7.62 (dt, J=8.0, J=1.6, 1H), 7.21 (t, J=8.0, 1H); 4.26 (s, 2H); 13C NMR (DMSO-d6) δ169.20, 165.05, 139.95, 134.08, 131.13, 123.46, 120.02, 117.09, 30.67; MS (EI, m/z) 256.9 (M+), 258.9 (M+ 2+). HRMS (EI) calcd for C9H8NO3Br 256.9686, found 256.9695.